6-Chloro-1,2-benzisothiazol-3-yl piperazine

• IUPAC Name: 6-chloro-3-piperazin-1-yl-1,2-benzothiazole
• InChI: InChI=1S/C11H12ClN3S/c12-8-1-2-9-10(7-8)16-14-11(9)15-5-3-13-4-6-15/h1-2,7,13H,3-6H2
• InChI Key: FIOIXMFNRBMCOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NSC3=C2C=CC(=C3)Cl
• Molecular Formula: C11H12ClN3S
• DSSTOX Substance ID: DTXSID70440818
• Molecular Weight: 253.75 g/mol
• CAS RN: 131540-87-9

Description

6-Chloro-1,2-benzisothiazol-3-yl piperazine is a piperazine compound having 1,2-benzothiazol-3-yl- and 2-(6-chloro-1,3-dihydro-2-oxindol-5-yl)ethyl substituents attached to the nitrogen atoms. It has a role as a psychotropic drug, a histamine antagonist, a muscarinic antagonist, a serotonergic antagonist, a dopaminergic antagonist, and an antipsychotic agent.

Molecular Structure Analysis

The molecular structure of 6-Chloro-1,2-benzisothiazol-3-yl piperazine is complex, with multiple functional groups. The molecule has a benzisothiazol ring and a piperazine ring, which are connected by a carbon chain.

Chemical Reactions Analysis

The chemical reactions involving 6-Chloro-1,2-benzisothiazol-3-yl piperazine are not explicitly mentioned in the available literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of 6-Chloro-1,2-benzisothiazol-3-yl piperazine are not detailed in the available literature.

Scientific Research Applications

Antiviral Research

. .

Antipsychotic Medication

. .

Treatment of Degenerative Diseases

. While the exact mechanisms are not specified, this suggests potential applications in treating conditions like Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative disorders.

Treatment of Infectious Diseases

. This suggests potential use in the development of new antibiotics or antiseptics.

Treatment of Autoimmune Diseases

. This could include conditions like rheumatoid arthritis, lupus, and multiple sclerosis.

Addressing Fatty Acid and Growth Factor Deficiencies

. This suggests potential applications in nutritional supplements or treatments for conditions caused by these deficiencies.

Safety and Hazards

The safety and hazards associated with 6-Chloro-1,2-benzisothiazol-3-yl piperazine are not explicitly mentioned in the available literature.

Future Directions

The future directions for the research and development of 6-Chloro-1,2-benzisothiazol-3-yl piperazine are not detailed in the available literature.

Mechanism of Action

Target of Action

6-Chloro-1,2-benzisothiazol-3-yl piperazine is a benzisothiazolyl piperazine-derivative . It’s known that piperazine derivatives have a wide range of biological activities such as antiviral, antipsychotic, antimicrobial, anti-HIV-1, and MC4 receptor agonistic activity . Specifically, 3-(Piperazin-1-yl)-1,2-benzothiazole, a compound consisting of isothiazole and piperazine moieties, acts as dopamine and serotonin antagonists and is used as antipsychotic drug substances .

Mode of Action

It’s suggested that the piperazine moiety is mainly used as a basic and hydrophilic group to optimize the pharmacokinetic properties of the final molecule or as a scaffold to arrange pharmacophoric groups in the proper position in the interaction with the target macromolecules .

Biochemical Pathways

It’s known that benzisothiazole derivatives exhibit various biological activities as oxidosqualene cyclase inhibitors . This suggests that the compound may interact with the oxidosqualene cyclase pathway.

Pharmacokinetics

It’s known that the piperazine moiety is often used to optimize the pharmacokinetic properties of the final molecule . This suggests that the compound may have favorable absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

It’s known that 3-(piperazin-1-yl)-1,2-benzothiazole derivatives act as dopamine and serotonin antagonists and are used as antipsychotic drug substances . This suggests that the compound may have similar effects.

Action Environment

It’s known that the piperazine moiety is often used to optimize the pharmacokinetic properties of the final molecule . This suggests that the compound may be designed to be stable and effective in various environments.